Chromium metal

• CAS No.: 7440-47-3
• Product Name: Chromium metal
• Molecular Formula: Cr
• Molecular Weight: 51.996 g/mol
• IUPAC Name: chromium
• Standard InChI: InChI=1S/Cr
• Standard InChIKey: VYZAMTAEIAYCRO-UHFFFAOYSA-N
• SMILES: [Cr]
• Canonical SMILES: [Cr]
• Boiling Point: 4788 °F at 760 mm Hg (NTP, 1992); 2642; 2642 °C; 4788°F
• Colorform: Steel-gray, lustrous metal; body-centered cubic structure; Blue-white to steel-gray, lustrous, brittle, hard solid; Hard, brittle, semigray metal
• Density: 7.2 (NTP, 1992); 7.14 at 20 °C; 7.15 g/cm³; 7.14; 7.2
• Melting Point: 3452 °F (NTP, 1992); 1900; 1907 °C; 1900 °C; 3452°F
• Physical Description: Chromium is a very hard gray solid with a metallic luster. (NTP, 1992); DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; OtherSolid, Liquid; GREY POWDER.; Blue-white to steel-gray, lustrous, brittle, hard, odorless solid.; Appearance and odor vary depending upon the specific compound.
• Description: Chromium is a naturally occurring element found in rocks, animals, plants, soil, and in volcanic dust and gases. Chromium is present in the environment in several different forms. The most common forms are chromium(0), chromium(III), and chromium(VI). No taste or odor is associated with chromium compounds. Chromium(III) occurs naturally in the environment and is an essential nutrient. Chromium(VI) and chromium(0) are generally produced by industrial processes. The metal chromium, which is the chromium(0) form, is used for making steel. Chromium(VI) and chromium(III) are used for chrome plating, dyes and pigments, leather tanning, and wood preserving.; Chromium is a very hard gray solid with a metallic luster. (NTP, 1992); Chromium is a transition element with the chemical symbol Cr and atomic number 24 that belongs to Group 6 of the periodic table. It is used in various chemical, industrial and manufacturing applications such as wood preservation and metallurgy. The uses of chromium compounds depend on the valency of chromium, where trivalent Cr (III) compounds are used for dietary Cr supplementation and hexavalent Cr (VI) compounds are used as corrosion inhibitors in commercial settings and are known to be human carcinogens. Humans can be exposed to chromium via ingestion, inhalation, and dermal or ocular exposure. Trivalent chromium (Cr(III)) ion is considered to be an essential dietary trace element as it is involved in metabolism of blood glucose, regulation of insulin resistance and metabolism of lipids. Clinical trials and other studies suggest the evidence of chromium intake improving glucose tolerance in patients with Type I and II diabetes, however its clinical application in the standard management of type II diabetes mellitus is not established. Chromium deficiency has been associated with a diabetic-like state, impaired growth, decreased fertility and increased risk of cardiovascular diseases. According to the National Institute of Health, the daily dietary reference intake (DRI) of chromium for adult male and non-pregnant female are 35 μg and 25 μg, respectively. Chromium picolinate capsules may be used as nutritional adjuvant in patients with or at risk of type 2 diabetes mellitus (T2DM) to improve blood sugar metabolism and stabilize the levels of serum cholesterol. Chromium chloride is available as an intravenous injection for use as a supplement to intravenous solutions given for total parenteral nutrition (TPN).
• Shelf Life: Stable under recommended storage conditions.; Resists atmospheric attack at ambient temperatures.
• Solubility: Insoluble (NIOSH, 2016); Insoluble; Insoluble in water; Soluble in acids (except nitric) and strong alkalies.; Solubility in water: none
• Synonyms: Chromium
• Vapor Pressure: 1 mm Hg at 2941 °F (NTP, 1992); 2.45X10-8 Pa at 1000 deg K; 0.0239 Pa at 1400 deg K; 1.80 Pa at 1600 deg K; 774 Pa at 2000 deg K; 0 mmHg (approx); 1 mmHg at 2941°F
• PubChem Compound: 23976
• Last Modified: Nov 11 2021